Cas no 19055-93-7 (2H-1,3-Diazepin-2-one,hexahydro-)

• Product Name: 2H-1,3-Diazepin-2-one,hexahydro-
• CAS No: 19055-93-7
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 160623
• PubChem ID: 29396
• Update Time: 2025-04-19

2H-1,3-Diazepin-2-one,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepin-2-one,hexahydro-
• 1,3-diazepan-2-one
• NNTETRAMETHYLENEUREA
• 1,3-DIAZEPIN-2-ONE, HEXAHYDRO-
• 2H-1, hexahydro-
• AC1L1HCH
• BRN 0108827
• Hexahydro-1,3-diazepin-2-one
• hexahydro-2H-1,3-diazepin-2-one
• N,N'-Tetramethyleneurea
• N,N-Tetramethylenharnstoff
• NSC175147
• perhydro-1,3-diazepin-2-one
• tetramethylene urea
• 1,3-Tetramethyleneurea
• Hexahydro-1H-1,3-diazepin-2-one
• Hexahydro-2H-1,3-diazepine-2-one
• 4,5,6,7-Tetrahydro-1H-1,3-diazepine-2(3H)-one
• EN300-7021884
• AKOS006352884
• CHEMBL12376
• NSC-175147
• UNII-NV90XQ1ZLZ
• SCHEMBL279773
• 1,3-diazacycloheptane-2-one
• 19055-93-7
• 2H-1,3-Diazepin-2-one, hexahydro-
• NSC 175147
• tetramethyleneurea
• 4-24-00-00040 (Beilstein Handbook Reference)
• 1,4-BUTYLENEUREA
• 1,4-BUTANEDIAMINE CYCLIC UREA
• WLN: T7MVMTJ
• NV90XQ1ZLZ
• DTXSID50172529

• Inchi： 1S/C5H10N2O/c8-5-6-3-1-2-4-7-5/h1-4H2,(H2,6,7,8)
• InChI Key： RLFFWWKJSJOYMQ-UHFFFAOYSA-N
• SMILES： O=C1NCCCCN1

Computed Properties

• Exact Mass: 114.0794
• Monoisotopic Mass: 114.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.012
• Boiling Point: 335.1°Cat760mmHg
• Flash Point: 174.3°C
• Refractive Index: 1.442
• PSA: 41.13
• LogP: 0.73700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes